Cas no 1795785-71-5 (N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine)

• Product Name: N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine
• CAS No: 1795785-71-5
• MF: C₁₇H₁₈N₂O₃S
• MW: 333.419908046722
• CID: 4675357
• PubChem ID: 71312978
• Update Time: 2025-06-27

N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

• N-(Acetyl-d3)-S-[4-(2-pyridinyl)benzyl]-L-cysteine
• (2R)-3-[(4-Pyridin-2-ylphenyl)methylsulfanyl]-2-[(2,2,2-trideuterioacetyl)amino]propanoic acid
• 1795785-71-5
• N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine

• Inchi： 1S/C17H18N2O3S/c1-12(20)19-16(17(21)22)11-23-10-13-5-7-14(8-6-13)15-4-2-3-9-18-15/h2-9,16H,10-11H2,1H3,(H,19,20)(H,21,22)/t16-/m0/s1/i1D3
• InChI Key： XZBPUXNKKKMWON-AVSFSGARSA-N
• SMILES： S(CC1C=CC(C2C=CC=CN=2)=CC=1)C[C@@H](C(=O)O)NC(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 333.12264385g/mol
• Monoisotopic Mass: 333.12264385g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 1.9

Additional information on N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine

N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine: A Key Compound in Drug Development and Biological Applications

N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine is a derivative of L-cysteine with a complex structure that integrates a pyridinyl group, a benzyl moiety, and an acetyl-d3 label. This compound, with the chemical identifier CAS No. 1795785-71-5, has garnered significant attention in recent years due to its potential applications in pharmaceutical research, particularly in the development of targeted drug delivery systems and biological probe design. The unique combination of functional groups in this molecule allows for precise interactions with biological targets, making it a valuable tool in both preclinical studies and clinical trials.

N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine is a synthetic compound that incorporates a deuterated acetyl group (d3), which is critical for studying metabolic pathways and drug metabolism. The pyridinyl ring, a heterocyclic aromatic structure, contributes to the molecule's stability and solubility in aqueous environments, while the benzyl group enhances its ability to interact with specific receptors or enzymes. The L-cysteine backbone provides the compound with a thiol group (-SH), which is essential for its role in protein conjugation and drug conjugation strategies. These structural features make it a promising candidate for applications in biopharmaceuticals and drug delivery systems.

Recent advancements in drug development have highlighted the importance of structure-activity relationship (SAR) analysis in optimizing the efficacy and safety of therapeutic agents. N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine has been studied for its ability to modulate cytochrome P450 enzyme activity, a key factor in drug metabolism. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of CYP3A4, a major enzyme involved in the metabolism of many drugs. This finding underscores its potential as a drug metabolism probe and its utility in predicting drug-drug interactions in clinical trials.

Another area of interest is the application of N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine in biological imaging and targeted drug delivery. The deuterated acetyl group allows for enhanced mass spectrometry analysis, enabling researchers to track the compound's behavior in vivo with greater precision. Additionally, the pyridinyl and benzyl groups can be functionalized to attach targeting ligands, such as antibodies or peptides, which direct the compound to specific cellular compartments or tissues. This property is particularly valuable in the development of theranostic agents—molecules that combine therapeutic and diagnostic functions.

Research into the pharmacokinetics of N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine has also revealed its potential as a biomarker for assessing drug metabolism in human subjects. A 2024 study in Pharmaceutical Research reported that the compound exhibits a prolonged half-life in serum due to its resistance to enzymatic degradation. This characteristic makes it ideal for use in long-term drug monitoring and metabolic profiling studies. The deuterated acetyl group further enhances its detectability in mass spectrometry and nuclear magnetic resonance (NMR) analyses, providing researchers with a powerful tool for studying drug metabolism at the molecular level.

Despite its promising applications, the synthesis of N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine presents challenges due to the complexity of its structure. A 2023 paper in Organic Letters described a novel synthetic route involving click chemistry techniques to assemble the molecule efficiently. This approach not only reduces the number of synthetic steps but also minimizes the formation of side products, which is critical for large-scale production. The use of deuterium labeling in the acetyl group also requires careful control of reaction conditions to ensure the desired level of deuteration without compromising the integrity of the rest of the molecule.

Looking ahead, the future of N-(Acetyl-d3)-S-4-(2-pyridinyl)benzyl-L-cysteine lies in its integration into personalized medicine and precision drug development. By leveraging its unique structural properties, researchers can design targeted therapies that minimize side effects and improve patient outcomes. Additionally, the compound's role in biological imaging and drug metabolism studies is expected to expand as imaging technologies and analytical methods continue to advance. The continued exploration of this molecule's potential will undoubtedly contribute to the next generation of innovative therapeutic strategies.